Cas no 1875632-25-9 (4-(2-Fluoro-4-nitrophenyl)butan-2-one)

• Product Name: 4-(2-Fluoro-4-nitrophenyl)butan-2-one
• CAS No: 1875632-25-9
• MF: C₁₀H₁₀FNO₃
• MW: 211.189706325531
• CID: 5753010
• PubChem ID: 165665202
• Update Time: 2025-05-23

4-(2-Fluoro-4-nitrophenyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 1875632-25-9
• 4-(2-fluoro-4-nitrophenyl)butan-2-one
• EN300-1849941
• 4-(2-Fluoro-4-nitrophenyl)butan-2-one

• Inchi： 1S/C10H10FNO3/c1-7(13)2-3-8-4-5-9(12(14)15)6-10(8)11/h4-6H,2-3H2,1H3
• InChI Key： BFYXYJWAKKQVLH-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CCC(C)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 211.06447134g/mol
• Monoisotopic Mass: 211.06447134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 62.9Ų

Additional information on 4-(2-Fluoro-4-nitrophenyl)butan-2-one

Introduction to 4-(2-Fluoro-4-nitrophenyl)butan-2-one (CAS No. 1875632-25-9)

4-(2-Fluoro-4-nitrophenyl)butan-2-one, also known by its CAS number 1875632-25-9, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique molecular structure, which includes a fluoro-substituted nitrophenyl group and a ketone functional group. These features contribute to its chemical reactivity and biological activity, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 4-(2-Fluoro-4-nitrophenyl)butan-2-one is C₁₁H₁₀FNO₃, and its molecular weight is approximately 219.19 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the nitration of fluoroarenes and subsequent ketone formation. The precise control over these reactions is crucial for obtaining high yields and purity, which are essential for downstream applications.

In the realm of pharmaceutical research, 4-(2-Fluoro-4-nitrophenyl)butan-2-one has shown promise as an intermediate in the development of novel drugs. Its unique structure allows it to serve as a building block for compounds with diverse biological activities, such as anti-inflammatory, anti-cancer, and anti-viral properties. Recent studies have explored the use of this compound in the synthesis of small molecules that target specific enzymes or receptors involved in disease pathways.

One notable application of 4-(2-Fluoro-4-nitrophenyl)butan-2-one is in the field of materials science, where it has been used to develop advanced functional materials. For example, researchers have incorporated this compound into polymer matrices to enhance their mechanical properties and thermal stability. The presence of the fluoro-substituted nitrophenyl group imparts unique characteristics to these materials, making them suitable for use in various industrial and technological applications.

The synthesis of 4-(2-Fluoro-4-nitrophenyl)butan-2-one typically involves several steps. Initially, a fluoroarene is nitrated using a mixture of nitric and sulfuric acids. The resulting nitrofluorobenzene is then subjected to further reactions to introduce the butanone moiety. These reactions are carefully optimized to ensure high yields and minimize the formation of side products. Advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), are employed to characterize the final product and confirm its purity.

The safety profile of 4-(2-Fluoro-4-nitrophenyl)butan-2-one is an important consideration for both research and industrial applications. While the compound itself is not classified as hazardous under current regulations, proper handling and storage procedures should be followed to ensure workplace safety. Researchers should wear appropriate personal protective equipment (PPE) and work in well-ventilated areas to minimize exposure risks.

In conclusion, 4-(2-Fluoro-4-nitrophenyl)butan-2-one (CAS No. 1875632-25-9) is a versatile compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique molecular structure makes it an attractive intermediate for the synthesis of more complex molecules with diverse biological activities and functional properties. Ongoing research continues to explore new uses for this compound, further highlighting its importance in modern scientific endeavors.